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Compound of Interest

Compound Name: 1-Undecanol-d4

Cat. No.: B12309891 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1-Undecanol-d4 in a laboratory setting. Adherence to these guidelines is crucial for

ensuring the safety of researchers, scientists, and drug development professionals while

maintaining a secure and compliant work environment. While the deuterated form of 1-

Undecanol is not expected to have significantly different chemical properties from its non-

deuterated counterpart, it should be handled with the same level of care as a potentially

hazardous substance.

Hazard Identification and Classification
1-Undecanol is classified with the following hazards. Researchers should assume 1-
Undecanol-d4 presents similar risks.

Hazard Class GHS Classification Description

Eye Irritation Category 2
Causes serious eye irritation.

[1][2]

Skin Irritation
Not classified, but may cause

slight irritation.[3]

Prolonged or repeated contact

may cause skin irritation.

Aquatic Hazard
Acute Category 1, Chronic

Category 2

Very toxic to aquatic life with

long-lasting effects.[2][4]

Flammability Combustible Liquid
Flash point is greater than 112

°C (> 233.6 °F).[3][5]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 1-Undecanol-d4.
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PPE Category Equipment
Specifications and
Rationale

Eye and Face Protection Safety Goggles

Must be worn at all times to

protect against splashes.

Should be chemical splash-

proof and conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Face Shield

Recommended when handling

larger volumes or when there

is a significant risk of

splashing, to be worn in

addition to safety goggles.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use and

change immediately if

contaminated.[6]

Body Protection Laboratory Coat

A standard lab coat is required

to protect against splashes

and spills. A flame-resistant

coat is recommended if large

quantities are handled near

ignition sources.

Respiratory Protection Chemical Fume Hood

All handling of 1-Undecanol-d4

should be conducted in a

certified chemical fume hood to

minimize inhalation of vapors.

Respirator

If a fume hood is not available

or if exposure limits are

exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Protocol
A strict operational protocol is crucial for minimizing exposure and ensuring a safe working

environment.

A. Preparation and Weighing
Work Area Preparation: Ensure the chemical fume hood is operational and the work area is

clean and free of clutter. Remove all potential ignition sources from the vicinity.

Gather Materials: Assemble all necessary equipment, including appropriate glassware,

pipettes, and designated waste containers, before handling the compound.

Personal Protective Equipment: Don the required PPE as outlined in the table above.

Compound Equilibration: Allow the vial containing 1-Undecanol-d4 to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Transferring: Use a calibrated pipette or a tared weighing vessel to transfer the required

amount of the liquid. Perform all transfers within the fume hood.

B. Experimental Procedures
Execution: Carry out all experimental steps within the fume hood.

Monitoring: Be vigilant for any spills or splashes. In case of accidental contact, follow the

first-aid measures outlined below.

Containment: Use secondary containment (e.g., a tray) for all containers holding 1-
Undecanol-d4 to contain any potential leaks.

C. Post-Experiment Cleanup
Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

and cleaning agent.

PPE Removal: Remove gloves and lab coat before leaving the work area. Wash hands

thoroughly with soap and water.[5]
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Storage: Ensure the primary container of 1-Undecanol-d4 is tightly sealed and stored in a

cool, dry, and well-ventilated area away from strong acids and oxidizing agents.[5]
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Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Fume Hood, No Ignition Sources)

2. Gather Materials
(Glassware, Waste Containers)

3. Don Required PPE
(Goggles, Gloves, Lab Coat)

4. Equilibrate Compound
(Room Temperature)

5. Transfer Compound
(Inside Fume Hood)

6. Conduct Experiment
(With Secondary Containment)

7. Dispose of Waste
(Labeled Hazardous Waste Container)

8. Decontaminate Work Area

9. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Undecanol-d4.
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Disposal Plan
Proper disposal of 1-Undecanol-d4 and contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 1-Undecanol-d4, including unused material and contaminated

consumables (e.g., pipette tips, gloves), in a designated, clearly labeled, and sealed

hazardous waste container.[7][8]

The container should be made of a compatible material that will not react with the

chemical.[9]

Waste Segregation:

Keep 1-Undecanol-d4 waste separate from other chemical waste streams, especially

strong acids and oxidizing agents, to prevent hazardous reactions.[8]

Storage of Waste:

Store the hazardous waste container in a well-ventilated, designated area away from

ignition sources and general laboratory traffic.[8]

Regulatory Compliance:

Do not dispose of 1-Undecanol-d4 down the drain or in regular trash.[3][5][8] This

substance is toxic to aquatic life, and its release into the sewer system is prohibited.[2][4]

Arrange for disposal through your institution's environmental health and safety (EH&S)

office or a licensed hazardous waste disposal contractor, in accordance with local,

regional, and national regulations.[2][4][9]

First-Aid Measures
In the event of exposure to 1-Undecanol-d4, immediate action is required.
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before reuse.[5]

Inhalation

Move the person to fresh air. If they are not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Undecanol CAS 112-42-5 | 808468 [merckmillipore.com]

2. echemi.com [echemi.com]

3. 1-UNDECANOL - Safety Data Sheet [chemicalbook.com]

4. bg.cpachem.com [bg.cpachem.com]

5. fishersci.com [fishersci.com]

6. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/n-undecanol-pid_Seven1460.html
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12309891?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/FR/en/product/1-Undecanol,MDA_CHEM-808468
https://www.echemi.com/sds/n-undecanol-pid_Seven1460.html
https://www.chemicalbook.com/msds/1-undecanol.htm
https://bg.cpachem.com/msds?num=SB38110&dnl=sd_-_1-Undecanol%28SG%29_%5BCAS_112-42-5%5D_%28SB38110%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. ic.ptb.de [ic.ptb.de]

8. collectandrecycle.com [collectandrecycle.com]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 1-
Undecanol-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12309891#personal-protective-equipment-for-
handling-1-undecanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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